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Compound of Interest

Compound Name:
Methyl 4-(chloromethyl)thiophene-

2-carboxylate

Cat. No.: B1365533 Get Quote

An In-Depth Technical Guide to Methyl 4-(chloromethyl)thiophene-2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Heterocyclic Building Block
Methyl 4-(chloromethyl)thiophene-2-carboxylate, identified by CAS number 34767-85-6, is

a functionalized heterocyclic compound of significant interest in synthetic organic chemistry and

medicinal chemistry.[1][2][3] Its structure incorporates a thiophene ring, an ester group, and a

reactive chloromethyl moiety. This unique combination of functional groups makes it a valuable

intermediate for the synthesis of more complex molecular architectures. The thiophene ring is a

well-established pharmacophore found in numerous marketed drugs, prized for its ability to act

as a bioisostere of a phenyl ring while possessing distinct electronic properties.[4][5] The

chloromethyl group serves as a reactive handle for introducing the thiophene scaffold via

nucleophilic substitution, while the methyl ester provides a site for further modification, such as

hydrolysis and amide bond formation.

This guide provides a comprehensive technical overview of Methyl 4-
(chloromethyl)thiophene-2-carboxylate, detailing its physicochemical properties, synthesis,

reactivity, and applications, with a particular focus on its role as a building block in drug

discovery and development.
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Physicochemical and Safety Profile
A clear understanding of a compound's properties is fundamental to its effective use in a

laboratory setting. The key data for Methyl 4-(chloromethyl)thiophene-2-carboxylate are

summarized below.

Property Value Source(s)

CAS Number 34767-85-6 [1][2][6]

Molecular Formula C₇H₇ClO₂S [1][2][7]

Molecular Weight 190.65 g/mol [1][6]

IUPAC Name

methyl 4-

(chloromethyl)thiophene-2-

carboxylate

[6]

SMILES COC(=O)C1=CC(=CS1)CCl [7]

InChI Key
QNMKOZMCIPWLDO-

UHFFFAOYSA-N
[6][7]

Predicted XlogP 2.2 [7]

Purity Specification Typically ≥95% [1]

Long-Term Storage
Store long-term in a cool, dry

place
[1]

Globally Harmonized System (GHS) Safety
Information[1]

Signal Word: Warning

Pictograms:

GHS07 (Exclamation Mark)

Hazard Statements:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1365533?utm_src=pdf-body
https://aksci.com/item_detail.php?cat=4227AB
https://www.aaronchem.com/34767-85-6
https://www.bocsci.com/methyl-4-chloromethyl-thiophene-2-carboxylate-cas-34767-85-6-item-163575.html
https://aksci.com/item_detail.php?cat=4227AB
https://www.aaronchem.com/34767-85-6
https://pubchemlite.lcsb.uni.lu/e/compound/7174225
https://aksci.com/item_detail.php?cat=4227AB
https://www.bocsci.com/methyl-4-chloromethyl-thiophene-2-carboxylate-cas-34767-85-6-item-163575.html
https://www.bocsci.com/methyl-4-chloromethyl-thiophene-2-carboxylate-cas-34767-85-6-item-163575.html
https://pubchemlite.lcsb.uni.lu/e/compound/7174225
https://www.bocsci.com/methyl-4-chloromethyl-thiophene-2-carboxylate-cas-34767-85-6-item-163575.html
https://pubchemlite.lcsb.uni.lu/e/compound/7174225
https://pubchemlite.lcsb.uni.lu/e/compound/7174225
https://aksci.com/item_detail.php?cat=4227AB
https://aksci.com/item_detail.php?cat=4227AB
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Synthesis and Mechanistic Considerations
The synthesis of Methyl 4-(chloromethyl)thiophene-2-carboxylate is not trivial and requires

careful control of reaction conditions. A plausible and common strategy involves the

chloromethylation of a suitable thiophene precursor. The direct chloromethylation of thiophene

itself can be hazardous and prone to polymerization.[8] A more controlled approach starts with

methyl thiophene-2-carboxylate and introduces the chloromethyl group.

A representative synthetic workflow is illustrated below.
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Synthesis Workflow

Methyl thiophene-4-carboxylate
(Starting Material)

Electrophilic Aromatic Substitution
(Chloromethylation)

Reacts with

Paraformaldehyde (HCHO)n
Dry HCl gas

Anhydrous ZnCl₂ (catalyst)

Reagents

Quenching, Extraction,
Washing

Proceeds to

Methyl 4-(chloromethyl)thiophene-2-carboxylate
(Target Compound)

Column Chromatography

Crude Product

Purified Product
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Reactivity Profile

Nucleophiles (Nu⁻)

Methyl 4-(chloromethyl)thiophene-2-carboxylate

Substituted Thiophene Derivatives
(Thiophene-CH₂-Nu)

Sₙ2 Reaction

Amines (R₂NH)
Azides (N₃⁻)

Alcohols (ROH)
Phenols (ArOH)

Thiols (RSH)
Thiophenols (ArSH)

Cyanides (CN⁻)
Enolates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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